Cas no 1805064-42-9 (Methyl 3-fluoro-4-iodopyridine-5-acetate)

• Product Name: Methyl 3-fluoro-4-iodopyridine-5-acetate
• CAS No: 1805064-42-9
• MF: C₈H₇FINO₂
• MW: 295.049557924271
• CID: 4905678
• Update Time: 2025-10-28

Methyl 3-fluoro-4-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-4-iodopyridine-5-acetate

• Inchi： 1S/C8H7FINO2/c1-13-7(12)2-5-3-11-4-6(9)8(5)10/h3-4H,2H2,1H3
• InChI Key： KNIHINMSILEEKH-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-fluoro-4-iodopyridine-5-acetate

Comprehensive Overview of Methyl 3-fluoro-4-iodopyridine-5-acetate (CAS No. 1805064-42-9)

Methyl 3-fluoro-4-iodopyridine-5-acetate (CAS No. 1805064-42-9) is a fluorinated and iodinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and iodo substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with ester functionality, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for halogenated pyridines like Methyl 3-fluoro-4-iodopyridine-5-acetate has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are particularly interested in its potential to modulate enzyme activity and receptor binding, which aligns with the growing focus on personalized medicine and sustainable crop protection. The compound's CAS No. 1805064-42-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Methyl 3-fluoro-4-iodopyridine-5-acetate involves multi-step organic reactions, including halogenation and esterification. Its fluoro group enhances metabolic stability, while the iodo substituent offers opportunities for further functionalization via cross-coupling reactions. These properties make it a hotspot for investigations into catalysis and green chemistry, addressing the industry's push for eco-friendly synthetic routes.

From an analytical perspective, Methyl 3-fluoro-4-iodopyridine-5-acetate exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data are critical for quality control, ensuring its purity for high-value applications. The compound's stability under various pH conditions is another area of interest, particularly for formulators designing controlled-release formulations.

Market trends indicate rising investments in fluorinated compounds, driven by their efficacy in life sciences. Methyl 3-fluoro-4-iodopyridine-5-acetate exemplifies this trend, with patent filings highlighting its use in kinase inhibitors and herbicides. Its CAS No. 1805064-42-9 often appears in regulatory submissions, underscoring its compliance with global safety standards.

Future research directions may explore the compound's utility in bioimaging or metal-organic frameworks (MOFs), leveraging its halogen atoms for advanced material design. As synthetic methodologies evolve, Methyl 3-fluoro-4-iodopyridine-5-acetate could play a pivotal role in next-generation therapeutics and smart materials.